Cas no 1270081-97-4 ((1R)-1-(3,4-DIMETHOXYPHENYL)-2-METHOXYETHYLAMINE)
1270081-97-4 structure
Product Name:(1R)-1-(3,4-DIMETHOXYPHENYL)-2-METHOXYETHYLAMINE
CAS No:1270081-97-4
MF:C11H17NO3
MW:211.257583379745
CID:5589678
PubChem ID:30814804
Update Time:2023-08-14
(1R)-1-(3,4-DIMETHOXYPHENYL)-2-METHOXYETHYLAMINE Chemical and Physical Properties
Names and Identifiers
-
- (1R)-1-(3,4-DIMETHOXYPHENYL)-2-METHOXYETHYLAMINE
- Benzenemethanamine, 3,4-dimethoxy-α-(methoxymethyl)-, (αR)-
- 1270081-97-4
- (R)-1-(3,4-Dimethoxyphenyl)-2-methoxyethanamine
-
- Inchi: 1S/C11H17NO3/c1-13-7-9(12)8-4-5-10(14-2)11(6-8)15-3/h4-6,9H,7,12H2,1-3H3/t9-/m0/s1
- InChI Key: QIVHHAQJXGPHNW-VIFPVBQESA-N
- SMILES: N[C@H](C1=CC=C(OC)C(OC)=C1)COC
Computed Properties
- Exact Mass: 211.12084340g/mol
- Monoisotopic Mass: 211.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 53.7Ų
Experimental Properties
- Density: 1.069±0.06 g/cm3(Predicted)
- Boiling Point: 312.0±42.0 °C(Predicted)
- pka: 9.03±0.10(Predicted)
(1R)-1-(3,4-DIMETHOXYPHENYL)-2-METHOXYETHYLAMINE Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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